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Compound of Interest

4-(2,6-Dimethoxyphenyl)-4-
Compound Name:
oxobutyric acid

Cat. No.: B1321371

4-(Dimethoxyphenyl)-4-oxobutyric acids represent a class of organic compounds characterized
by a dimethoxy-substituted phenyl ring attached to a four-carbon chain containing both a
ketone and a carboxylic acid functional group. While the specific isomer, 4-(2,6-
Dimethoxyphenyl)-4-oxobutyric acid, is a subject of interest, comprehensive data for this
particular substitution pattern is scarce in readily available literature. However, extensive
research on other isomers, such as the 3,4- and 2,4-dimethoxy derivatives, provides a solid
foundation for understanding the synthesis, properties, and potential applications of this
chemical family. These compounds are pivotal intermediates in organic synthesis, serving as
versatile building blocks for the creation of more complex molecules with potential
pharmacological activities. Their utility stems from the presence of multiple reactive sites that
allow for a variety of chemical transformations. This guide will provide a detailed overview of
the synthesis, characterization, and applications of 4-(dimethoxyphenyl)-4-oxobutyric acids,
using available data from various isomers to present a comprehensive technical profile.

Physicochemical Properties and Characterization

The physicochemical properties of 4-(dimethoxyphenyl)-4-oxobutyric acids can vary depending
on the substitution pattern of the methoxy groups on the phenyl ring. A summary of key
properties for several isomers is presented below.
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4-(3,4-dimethoxyphenyl)-4-  4-(2,4-dimethoxyphenyl)-4-

Property . . . .
oxobutanoic acid oxo-butanoic acid
CAS Number 5333-34-6[1][2] 14617-06-2[3]
Molecular Formula C12H1405[1] C12H1405][3]
Molecular Weight 238.24 g/mol [1] 238.24 g/mol [3]
Melting Point 159-161 °C[2] 148 °C[3]
Boiling Point (Predicted) 432.9+35.0 °C[2] 452.3+£35.0 °C[3]
Density (Predicted) 1.211+0.06 g/cm3[2] 1.211+0.06 g/cm3[3]
pKa (Predicted) 4.51+0.17[2] 4.46+0.17[3]

Characterization of these compounds typically involves a suite of standard analytical
techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are used to elucidate
the structure and confirm the positions of the substituents on the aromatic ring.

« Infrared (IR) Spectroscopy: To identify the characteristic carbonyl stretching frequencies of
the ketone and carboxylic acid groups.

e Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern,
confirming the compound's identity.

e Melting Point Analysis: To assess the purity of the synthesized compound.

Synthesis of 4-(Dimethoxyphenyl)-4-oxobutyric
Acids

The most common and efficient method for the synthesis of 4-(dimethoxyphenyl)-4-oxobutyric
acids is the Friedel-Crafts acylation of a dimethoxybenzene with succinic anhydride.[1][4][5][6]
This reaction is typically catalyzed by a Lewis acid, such as aluminum chloride (AICIs).

General Synthesis Workflow
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Caption: General workflow for the Friedel-Crafts acylation synthesis.

Step-by-Step Experimental Protocol

The following is a generalized protocol based on literature procedures for related compounds.
[5][6] Caution: This reaction should be performed in a well-ventilated fume hood, as it involves
corrosive and moisture-sensitive reagents.

o Reaction Setup: A three-necked round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, and a reflux condenser with a drying tube is charged with the chosen
dimethoxybenzene isomer and a suitable solvent (e.g., dichlorobenzene or methylene

chloride).
e Cooling: The flask is cooled in an ice bath to a temperature below 5 °C.

o Addition of Lewis Acid: Aluminum chloride is added portion-wise to the stirred solution,

ensuring the temperature remains low.
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» Addition of Succinic Anhydride: A solution of succinic anhydride in the same solvent is added
dropwise from the dropping funnel.

» Reaction Progression: After the addition is complete, the reaction mixture is stirred at a low
temperature for a specified period (e.g., 1 hour) and then allowed to warm to room
temperature, where it is stirred for several more hours to overnight to ensure the reaction
goes to completion.

e Quenching: The reaction is carefully quenched by pouring the mixture into a beaker of ice-
cold dilute hydrochloric acid.

e Product Isolation: The resulting precipitate is collected by vacuum filtration.

 Purification: The crude product is washed with water and can be further purified by
recrystallization from a suitable solvent, such as ethanol.

Applications in Research and Drug Development

4-(Dimethoxyphenyl)-4-oxobutyric acids are valuable precursors for the synthesis of a wide
range of more complex molecules. Their bifunctional nature allows for selective modifications at
either the ketone or the carboxylic acid, or both.

Role as a Precursor in Synthesis

(4 o)

Chemical Modifications

Reduction of Ketone [Esterification/Amidation of Carboxylic Acid] [Cyclization Reactions]

Potential Hinal Products

[Biologically Active Heterocycles] Gnti-inflammatory Agents] [Novel Scaffolds for Drug Discovera

-(Dimethoxyphenyl)-4-oxobutyric aci
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Caption: Synthetic utility of 4-(dimethoxyphenyl)-4-oxobutyric acids.

One notable application is in the development of anti-inflammatory agents. For example,
related structures have been investigated for their anti-inflammatory and immunomodulatory
effects.[7] The core structure can be elaborated into various heterocyclic systems, which are
common motifs in many pharmaceuticals. The general class of chalcones, which share some
structural similarities, are known for a wide spectrum of pharmacological properties, including
antioxidant, antibacterial, and anticancer activities.[8] This suggests that derivatives of 4-
(dimethoxyphenyl)-4-oxobutyric acids could also be explored for similar biological activities.

Conclusion

While specific data on 4-(2,6-Dimethoxyphenyl)-4-oxobutyric acid is not widely available, a
comprehensive understanding of its properties and synthesis can be inferred from the
extensive research on its isomers. The Friedel-Crafts acylation of dimethoxybenzenes with
succinic anhydride provides a reliable and scalable method for their production. These
compounds are valuable intermediates for synthetic chemists, offering a gateway to a diverse
range of more complex molecules. Their potential as precursors to pharmacologically active
compounds makes them an important area of study for researchers in drug discovery and
development. Further investigation into the 2,6-dimethoxy isomer is warranted to fully
characterize its unique properties and explore its potential applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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